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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cedramber, a key
woody-amber fragrance ingredient. The following sections detail its solubility in various organic
solvents, present a standardized experimental protocol for solubility determination, and
illustrate key chemical and procedural workflows.

Core Technical Data

Cedramber, a synthetic sesquiterpene ether, is prized in the fragrance industry for its
persistent and diffusive woody-amber scent.[1][2] Chemically known as cedryl methyl ether, it is
a derivative of cedrol, a primary component of cedarwood oil.[2] Understanding its solubility is
critical for formulation in perfumery, cosmetics, and other applications.[1]

Physical and Chemical Properties
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Property

Value

Reference

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-
2,6,6,8-
tetramethyltricyclo[5.3.1.0%,5]un

[2]

decane
CAS Number 19870-74-7; 67874-81-1 [31[4]
Molecular Formula C16H280 [3]
Molecular Weight 236.4 g/mol [3]
Appearance F:olérless to pale yellowish 5]
liquid
Odor Woody, Ambery [5]
Boiling Point 259 - 268 °C [31[5]
Flash Point > 100 °C [5]
Log P 4.6 [3]

Quantitative Solubility Data

Cedramber exhibits a range of solubilities in common organic solvents, reflecting its lipophilic
nature. It is readily soluble in alcohols and other organic solvents, while having limited solubility
in water.[1][6] The following table summarizes the available quantitative solubility data for
Cedramber at 25 °C.

Solvent Solubility (g/L) Temperature (°C) Reference

Water 0.001436 25 [5]

Ethanol 596.86 25

Methanol 628.18 25

Isopropanol 653.48 25
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Experimental Protocol for Solubility Determination

The following methodology is based on the OECD Test Guideline 105, also known as the Flask
Method, a standardized procedure for determining the solubility of substances in water. This
protocol can be adapted for use with organic solvents.

Principle

The flask method involves dissolving a substance in a solvent at a specific temperature until
saturation is achieved. The concentration of the substance in the resulting saturated solution is
then determined analytically to ascertain its solubility.

Apparatus and Reagents

e Analytical Balance: Accurate to £ 0.1 mg

o Thermostatically Controlled Shaker or Water Bath: Capable of maintaining a constant
temperature (e.g., 25 °C £ 0.5 °C)

o Glass Flasks with Stoppers
o Centrifuge: Capable of separating undissolved solid

¢ Analytical Instrumentation: Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC) for concentration measurement

e Cedramber: Purity > 97%

e Solvents: High-purity organic solvents (e.g., ethanol, isopropanol, diethyl phthalate)

Procedure

o Preliminary Test: To estimate the approximate solubility range, add increasing volumes of the
chosen solvent to a known amount of Cedramber (e.g., 0.1 g) in a flask.[7] Shake the
mixture after each addition and visually inspect for dissolution. This helps in determining the
appropriate solute-to-solvent ratio for the main test.

e Main Test (in triplicate):

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.benchchem.com/product/b1593874?utm_src=pdf-body
https://www.researchgate.net/publication/282526727_Solubility_of_cosmetics_ingredients_in_6_different_solvents_and_applicability_to_skin_bioavailability_assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Add an excess amount of Cedramber, determined from the preliminary test, to separate
flasks containing a known volume of the solvent.

o Seal the flasks and place them in the thermostatically controlled shaker or water bath set
to the desired temperature (e.g., 25 °C).

o Agitate the flasks for a sufficient period to reach equilibrium. A minimum of 24 hours is
recommended, with periodic checks to ensure saturation is maintained.

e Phase Separation:

o After equilibrium is reached, allow the flasks to stand in the temperature-controlled
environment to let undissolved material settle.

o To ensure complete separation of the solid and liquid phases, centrifuge the samples at a
suitable speed.

o Sample Analysis:
o Carefully extract an aliquot of the clear supernatant from each flask.

o Determine the concentration of Cedramber in each aliquot using a calibrated analytical
method such as Gas Chromatography (GC).

o Data Reporting:

o The solubility is reported as the average concentration from the triplicate samples,
expressed in g/L or mg/L.

o The experimental temperature and analytical method used should also be reported.

Visualizations
Synthesis of Cedramber

Cedramber is synthesized from cedrol, a constituent of cedarwood oil, through a nucleophilic
substitution reaction.[3][8] The process typically involves the methylation of cedrol.[8]
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Synthesis of Cedramber

Nucleophilic Cedrol Alkoxide Methylation Cedramber
Substitution (e.g., with lodomethane) (Cedryl Methyl Ether)

Alpha-Cedrene Oxidation Cedrol

Click to download full resolution via product page

Caption: Synthesis pathway of Cedramber from Alpha-Cedrene.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in determining the solubility of
Cedramber using the Flask Method (OECD 105).
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Workflow for Solubility Determination (OECD 105)
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Caption: Experimental workflow for determining Cedramber solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. publish.obsidian.md [publish.obsidian.md]

2. Cedramber (CAS 67874-81-1) — Synthetic Woody-Amber Ingredient for Perfumery —
Scentspiracy [scentspiracy.com]

e 3. ScenTree - Cedramber® (CAS N° 19870-74-7) [scentree.co]

e 4. CEDRYL METHYL ETER [ventos.com]

e 5. ScenTree - Cedramber® (CAS N° 19870-74-7) [scentree.co]

e 6. Methyl Cedryl Ether (19870-74-7) | Bulk Supplier [chemicalbull.com]
o 7.researchgate.net [researchgate.net]

» 8. foreverest.net [foreverest.net]

 To cite this document: BenchChem. [The Solubility Profile of Cedramber: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593874#solubility-of-cedramber-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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